Aristolochic acid E
Aristolochic acid E
Brand Name:
Vulcanchem
CAS No.:
107259-48-3
VCID:
VC21097955
InChI:
InChI=1S/C17H11NO8/c1-24-11-3-2-7-8(15(11)19)4-10(18(22)23)13-9(17(20)21)5-12-16(14(7)13)26-6-25-12/h2-5,19H,6H2,1H3,(H,20,21)
SMILES:
COC1=C(C2=CC(=C3C(=CC4=C(C3=C2C=C1)OCO4)C(=O)O)[N+](=O)[O-])O
Molecular Formula:
C17H11NO8
Molecular Weight:
357.3 g/mol
Aristolochic acid E
CAS No.: 107259-48-3
Cat. No.: VC21097955
Molecular Formula: C17H11NO8
Molecular Weight: 357.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 107259-48-3 |
|---|---|
| Molecular Formula | C17H11NO8 |
| Molecular Weight | 357.3 g/mol |
| IUPAC Name | 8-hydroxy-9-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid |
| Standard InChI | InChI=1S/C17H11NO8/c1-24-11-3-2-7-8(15(11)19)4-10(18(22)23)13-9(17(20)21)5-12-16(14(7)13)26-6-25-12/h2-5,19H,6H2,1H3,(H,20,21) |
| Standard InChI Key | ZRCMNWRTDNPVFL-UHFFFAOYSA-N |
| SMILES | COC1=C(C2=CC(=C3C(=CC4=C(C3=C2C=C1)OCO4)C(=O)O)[N+](=O)[O-])O |
| Canonical SMILES | COC1=C(C2=CC(=C3C(=CC4=C(C3=C2C=C1)OCO4)C(=O)O)[N+](=O)[O-])O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator